5-(4-Bromo-2-chlorophenyl)furan-2-carbaldehyde

• IUPAC Name: 5-(4-bromo-2-chlorophenyl)furan-2-carbaldehyde
• InChI: InChI=1S/C11H6BrClO2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-6H
• InChI Key: CTUROMWIRNCANZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)C2=CC=C(O2)C=O
• Molecular Formula: C11H6BrClO2
• Molecular Weight: 285.52 g/mol
• CAS No.: 874592-31-1

Description

5-(4-Bromo-2-chlorophenyl)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C11H6BrClO2 and its molecular weight is 285.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Routes and Reactivity : Chadwick et al. (1973) described convenient routes to furan- and thiophen-2-carboxylic acids with halogen substituents, including the preparation of esters from these acids and the reactivity of related furan-2-carbaldehydes with bromine in the presence of aluminium chloride (Chadwick et al., 1973).
• Photochemical Synthesis : Antonioletti et al. (1986) explored the irradiation of halogenothiophenes, including furan-2-carbaldehydes, to produce phenyl derivatives, indicating the potential for photochemical synthesis routes (Antonioletti et al., 1986).

Thermodynamic Properties

• Thermodynamic Analysis : Dibrivnyi et al. (2015) investigated the thermodynamic properties of nitrophenyl furan-2-carbaldehydes, including sublimation and evaporation enthalpies, providing insights into their physical properties (Dibrivnyi et al., 2015).

Applications in Biomass Conversion and Green Chemistry

• Biomass-Derived Chemicals : Yu et al. (2018) demonstrated the use of furan-2-carbaldehydes as green C1 building blocks for synthesizing bioactive quinazolin-4(3H)-ones, highlighting their role in sustainable chemistry (Yu et al., 2018).

Spectroscopic and Structural Investigations

• Vibrational Spectroscopic Studies : Iliescu et al. (2002) conducted infrared and FT-Raman spectra analysis of similar furan-2-carbaldehydes, providing detailed insights into their structural characteristics (Iliescu et al., 2002).

Catalytic and Synthetic Applications

• Catalytic Synthesis and Antioxidant Properties : Prabakaran et al. (2021) studied the catalytic synthesis of novel chalcone derivatives using furan-2-carbaldehyde, emphasizing their potential as antioxidants (Prabakaran et al., 2021).
• Heterogeneously Catalyzed Reactions : Karinen et al. (2011) discussed the production of furfural from carbohydrates using heterogeneously catalyzed reactions, relevant to the broader family of furan-2-carbaldehydes (Karinen et al., 2011).

Mechanism of Action

Target of Action

This compound belongs to the class of organic compounds known as furoic acid and derivatives . These are aromatic heterocyclic compounds containing a furan ring, which carries a carboxyl group or a derivative thereof .

Mode of Action

It’s known that furan derivatives can interact with various biological targets and exhibit a wide range of biological activities .

Biochemical Pathways

Furan derivatives are known to interact with multiple biochemical pathways, influencing a variety of biological processes .

Result of Action

Furan derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .